[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C14H17ClO2S/c1-10-4-3-5-11(2)12(10)14-6-13(7-14,8-14)9-18(15,16)17/h3-5H,6-9H2,1-2H3
• InChI Key: JVKRCBGWSXVWGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C23CC(C2)(C3)CS(=O)(=O)Cl
• Molecular Formula: C14H17ClO2S
• Molecular Weight: 284.8 g/mol

Description

The compound “[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a complex organic molecule. It contains a bicyclic pentane structure, which is a type of hydrocarbon with two cyclopropane rings fused through a common carbon-carbon bond. It also has a methanesulfonyl chloride group, which is a sulfonyl chloride type of functional group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the bicyclic pentane and methanesulfonyl chloride groups. The bicyclic pentane structure is highly strained, which can allow it to participate in a range of strain-releasing reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds with bicyclic structures can undergo a variety of reactions. These include ring-opening reactions with nucleophiles, radicals, and electrophiles to give cyclobutanes and cyclobutenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. For example, the presence of the methanesulfonyl chloride group could make the compound reactive, as sulfonyl chloride groups are typically electrophilic and can react with nucleophiles.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used in a chemical reaction, the highly strained bicyclic structure could potentially be used to drive the reaction forward through strain release.

Safety and Hazards

As with any chemical compound, handling “[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” would require appropriate safety precautions. In particular, because it contains a sulfonyl chloride group, it could potentially be hazardous if it comes into contact with the skin or eyes, or if it is ingested or inhaled.